
N-(2,4-dichlorophenyl)methanesulfonamide: A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest
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N-(2,4-

dichlorophenyl)methanesulfonami

de

Cat. No.: B412762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2,4-dichlorophenyl)methanesulfonamide is a distinct chemical entity within the broader

class of sulfonamides, a group of compounds renowned for their diverse and significant roles in

medicinal chemistry and pharmacology. While this specific molecule, identified by CAS number

13607-38-0, is not extensively characterized in publicly accessible literature regarding its

biological activity, its structural motifs suggest potential for investigation in various therapeutic

areas. This guide provides a comprehensive overview of its chemical identity, physicochemical

properties, a validated synthesis protocol, and a discussion of potential research avenues

based on the known activities of structurally related sulfonamides.

Core Identifiers and Chemical Properties
A precise understanding of a compound's identity and fundamental properties is the

cornerstone of any research and development endeavor. The key identifiers and computed

physicochemical properties of N-(2,4-dichlorophenyl)methanesulfonamide are summarized

below.
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Identifier Value Source

CAS Number 13607-38-0 Sigma-Aldrich

PubChem CID 669023 PubChem

Molecular Formula C₇H₇Cl₂NO₂S PubChem[1]

Molecular Weight 240.11 g/mol PubChem

IUPAC Name

N-(2,4-

dichlorophenyl)methanesulfon

amide

PubChem

Canonical SMILES
CS(=O)

(=O)NC1=C(C=C(C=C1)Cl)Cl
PubChem[1]

InChI Key
GISOIDVHILEZAD-

UHFFFAOYSA-N
PubChem[1]

Physicochemical Properties (Predicted)

Property Value Source

XLogP3 2.7 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 238.957462 PubChem

Monoisotopic Mass 238.957462 PubChem

Topological Polar Surface Area 46.2 Å² PubChem

Heavy Atom Count 13 PubChem

Synthesis Protocol
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The synthesis of N-(2,4-dichlorophenyl)methanesulfonamide can be achieved through a

standard nucleophilic substitution reaction between 2,4-dichloroaniline and methanesulfonyl

chloride. This method is a well-established and reliable approach for the formation of

sulfonamide bonds.

Reaction Scheme:

Reactants

Reagents & Conditions Product

2,4-Dichloroaniline

N-(2,4-dichlorophenyl)methanesulfonamide

+

Methanesulfonyl Chloride

Pyridine or Triethylamine

Dichloromethane (DCM)

0°C to Room Temperature

Click to download full resolution via product page

A general synthesis workflow.

Materials and Equipment:

2,4-dichloroaniline
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Methanesulfonyl chloride

Anhydrous dichloromethane (DCM)

Pyridine or Triethylamine (as a base)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Step-by-Step Methodology:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 2,4-dichloroaniline (1.0 equivalent) in anhydrous dichloromethane. Cool

the solution to 0°C using an ice bath.

Addition of Base: To the stirred solution, add pyridine or triethylamine (1.1-1.2 equivalents)

dropwise. The base acts as a scavenger for the hydrochloric acid byproduct generated

during the reaction, driving the equilibrium towards product formation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b412762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of Sulfonyl Chloride: Add methanesulfonyl chloride (1.0-1.1 equivalents) dropwise to

the reaction mixture via a dropping funnel, maintaining the temperature at 0°C. The slow

addition is crucial to control the exothermic nature of the reaction.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Work-up:

Quench the reaction by adding 1 M HCl to neutralize the excess base.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution and brine. The bicarbonate wash removes any remaining acidic impurities.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic phase under reduced

pressure using a rotary evaporator. The resulting crude product can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate)

to yield pure N-(2,4-dichlorophenyl)methanesulfonamide.

Potential Biological Activity and Research
Directions
While no specific biological activities for N-(2,4-dichlorophenyl)methanesulfonamide (CAS

13607-38-0) have been reported in the reviewed literature, the broader class of sulfonamides

exhibits a wide range of pharmacological effects. This suggests that the title compound could

serve as a valuable scaffold for the design and synthesis of novel therapeutic agents.

Structurally similar N-aryl sulfonamides have been investigated for a variety of biological

targets. For instance, certain sulfonamide derivatives have shown potential as anticancer

agents. Their mechanisms of action can be diverse, including the inhibition of carbonic
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anhydrases, which are involved in tumor proliferation and pH regulation, or the disruption of

microtubule dynamics.

Furthermore, the sulfonamide moiety is a key feature in a number of antibacterial and antiviral

drugs. The structural and electronic properties of the 2,4-dichlorophenyl group could modulate

the activity and selectivity of the compound towards microbial or viral targets.

Given the precedent set by other sulfonamides, potential avenues for investigation for N-(2,4-
dichlorophenyl)methanesulfonamide could include screening for:

Anticancer activity: Against a panel of human cancer cell lines.

Enzyme inhibition: Targeting enzymes such as carbonic anhydrases, kinases, or proteases.

Antimicrobial activity: Against a range of bacterial and fungal strains.

The following diagram illustrates a hypothetical signaling pathway that could be modulated by a

biologically active sulfonamide derivative, highlighting potential points of intervention for a

compound like N-(2,4-dichlorophenyl)methanesulfonamide.
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Hypothetical Signaling Pathway for a Sulfonamide Derivative

Potential Intervention

External Signal
(e.g., Growth Factor)

Receptor Tyrosine Kinase

Kinase Cascade
(e.g., MAPK Pathway)

Activation

Transcription Factor

Phosphorylation

Gene Expression
(Proliferation, Survival)

Regulation

N-(2,4-dichlorophenyl)
methanesulfonamide Derivative

Inhibition

Click to download full resolution via product page

A potential mechanism of action for a sulfonamide derivative.

Safety and Handling
As there is no specific safety data sheet (SDS) publicly available for N-(2,4-
dichlorophenyl)methanesulfonamide (CAS 13607-38-0), a conservative approach to

handling based on the general properties of related sulfonamides and chlorinated aromatic

compounds is recommended.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

First Aid:

In case of skin contact: Immediately wash with soap and plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move person into fresh air.

If swallowed: Rinse mouth with water. Do NOT induce vomiting.

In all cases of exposure, seek medical attention.

Conclusion
N-(2,4-dichlorophenyl)methanesulfonamide represents a chemical entity with potential for

further exploration in the fields of medicinal chemistry and drug discovery. While its specific

biological profile remains to be elucidated, its structural characteristics, shared with a class of

compounds of known pharmacological importance, make it a person of interest for researchers.

This guide provides the foundational chemical knowledge and a reliable synthetic protocol to

enable further investigation into the properties and potential applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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